Cas no 1033202-47-9 (Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate)

• Product Name: Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate
• CAS No: 1033202-47-9
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 856850
• PubChem ID: 46738787
• Update Time: 2025-06-27

Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl [3,3'-bipyridine]-6,6'-dicarboxylate
• TIMTEC-BB SBB003039
• 2-AMINO-7-CHLORO-5-OXO-5H-(1)BENZOPYRANO-(2,3-B)-PYRIDINE-3-CARBONITRILE
• 2-AMINO-7-CHLORO-5-OXO-5H-CHROMENO[2,3-B]PYRIDINE-3-CARBONITRILE
• 2-amino-7-chloro-5-oxo-5H-(1)benzopyrano-(2,3-B)P
• 2-(4-Methoxybenzyloxy)-5-(trifluoromethyl)pyrid
• Dimethyl 3,3-bipyridine-6,6-dicarboxylate
• DiMethyl 3,3'-bipyridine-6,6'-dicarboxylate
• methyl 5-(6-methoxycarbonylpyridin-3-yl)pyridine-2-carboxylate
• DB-360269
• Dimethyl[3,3'-bipyridine]-6,6'-dicarboxylate
• Dimethyl 3,3''-bipyridine-6,6''-dicarboxylate
• D75072
• BS-25569
• CS-0091284
• MFCD10699711
• Dimethyl3,3'-bipyridine-6,6'-dicarboxylate
• DTXSID10674438
• AKOS015854750
• 1033202-47-9
• Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate

• Inchi： 1S/C14H12N2O4/c1-19-13(17)11-5-3-9(7-15-11)10-4-6-12(16-8-10)14(18)20-2/h3-8H,1-2H3
• InChI Key： NDOFOEHKVAYSDT-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C=N1)C1C=NC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 272.08000
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.4 g/l) (25 º C),
• PSA: 78.38000
• LogP: 1.71680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate

Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate: A Comprehensive Overview

Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate, also known by its CAS registry number CAS No. 1033202-47-9, is a compound of significant interest in various fields of chemistry and materials science. This compound is a derivative of bipyridine, a well-known ligand in coordination chemistry, and its dicarboxylate functionality introduces additional versatility in its applications. In recent years, there has been a growing body of research focusing on the synthesis, characterization, and applications of this compound.

The structure of Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate consists of two pyridine rings connected by a single bond at the 3-position. The dicarboxylate groups are located at the 6-position of each pyridine ring. This arrangement not only enhances the compound's stability but also provides multiple sites for potential coordination with metal ions. The methyl ester groups further modify the electronic properties of the molecule, making it suitable for various chemical reactions and applications.

Recent studies have explored the synthesis of Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate through innovative methods that emphasize sustainability and efficiency. For instance, researchers have developed environmentally friendly routes using green solvents and catalysts to minimize the environmental footprint of the synthesis process. These advancements align with the global trend toward sustainable chemistry practices.

The application of Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate in coordination chemistry has been extensively studied. Its ability to act as a bidentate ligand makes it an ideal candidate for forming stable metal complexes. Recent research has highlighted its potential in creating metal-organic frameworks (MOFs) with high surface areas and porosity. These MOFs have shown promise in gas storage and catalysis applications.

In addition to its role in coordination chemistry, Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate has found applications in organic electronics. Its conjugated system and electron-withdrawing dicarboxylate groups make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated its ability to enhance the efficiency of OLEDs by improving charge transport properties.

The optical properties of Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate have also been explored for sensing applications. By incorporating this compound into sensor devices, researchers have achieved sensitive detection of various analytes such as metal ions and volatile organic compounds (VOCs). These sensors exhibit high selectivity and sensitivity due to the unique electronic properties of the compound.

The biological activity of Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate has been another area of interest in recent studies. Researchers have investigated its potential as an anti-cancer agent by examining its effects on cancer cell lines. Preliminary results suggest that this compound may possess cytotoxic activity against certain types of cancer cells without significantly affecting normal cells.

In conclusion, Dimethyl 3,3'-bipyridine-6,6'-dicarboxylate, with its unique structure and versatile properties,< strong>CAS No.1033202-47-9 strong>, continues to be a subject of intense research across multiple disciplines. Its applications span from coordination chemistry to organic electronics and sensing technologies. As research progresses,< strong>CAS No.1033202-47-9 strong>,< strong>DIMETHYL BIPYRIDINE DICARBOXYLATE strong>,is expected to find even more innovative uses in both academic and industrial settings.